Cas no 1380154-27-7 (2-amino-3-2-fluoro-3-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-3-2-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1380154-27-7
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6014682
• PubChem ID: 165703340
• Update Time: 2025-06-11

2-amino-3-2-fluoro-3-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
• 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propan-1-ol
• 1380154-27-7
• EN300-1973780

• Inchi： 1S/C10H11F4NO/c11-9-6(4-7(15)5-16)2-1-3-8(9)10(12,13)14/h1-3,7,16H,4-5,15H2
• InChI Key： LEWZVEGGFUCMLK-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1CC(CO)N

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-2-fluoro-3-(trifluoromethyl)phenylpropan-1-ol

Introduction to 2-amino-3-(2-fluoro-3-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 1380154-27-7)

2-amino-3-(2-fluoro-3-(trifluoromethyl)phenyl)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1380154-27-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both amino and fluoro-substituted aromatic groups, which are known to enhance biological activity and metabolic stability. The structural features of this molecule make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-amino-3-(2-fluoro-3-(trifluoromethyl)phenyl)propan-1-ol consists of a propyl chain linked to a phenyl ring that is substituted with a fluorine atom at the 2-position and a trifluoromethyl group at the 3-position. The presence of these fluorine and trifluoromethyl groups is particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate the pharmacokinetic properties of drug candidates. Specifically, fluorine atoms can influence the lipophilicity, metabolic stability, and binding affinity of a molecule, while trifluoromethyl groups are often associated with increased binding interactions at biological targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluoro-substituted aromatic moieties due to their ability to enhance drug-like properties. For instance, studies have demonstrated that fluoroaromatic compounds can exhibit improved solubility, reduced metabolic clearance, and enhanced receptor binding affinity. The compound 2-amino-3-(2-fluoro-3-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 1380154-27-7) is no exception, and its unique structural configuration suggests potential applications in the treatment of various therapeutic areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of an amino group provides a site for further functionalization, allowing chemists to explore diverse chemical modifications that could optimize its biological activity. Additionally, the fluoro-substituted phenyl ring can serve as an anchor for interactions with biological targets, such as enzymes or receptors. This versatility makes 2-amino-3-(2-fluoro-3-(trifluoromethyl)phenyl)propan-1-ol a valuable asset in synthetic chemistry and drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. By leveraging molecular modeling techniques, scientists can identify potential binding modes and optimize the structure of 2-amino-3-(2-fluoro-3-(trifluoromethyl)phenyl)propan-1-ol for improved efficacy. These computational studies have shown that modifications to the fluoro and trifluoromethyl substituents can significantly alter the pharmacological profile of the compound, making it an attractive target for further investigation.

The pharmaceutical industry has long recognized the importance of fluorinated compounds in drug development. Many FDA-approved drugs contain fluorine atoms, which contribute to their therapeutic efficacy and market success. For example, fluoxetine (Prozac), a selective serotonin reuptake inhibitor (SSRI), contains a fluoro-substituent that enhances its binding affinity to serotonin transporters. Similarly, oseltamivir (Tamiflu), an antiviral medication used to treat influenza, features multiple fluorine atoms that improve its pharmacokinetic properties. The structural motifs found in 2-amino-3-(2-fluoro-3-(trifluoromethyl)phenyl)propan-1-ol share similarities with these successful drugs, suggesting that it may also exhibit desirable biological activities.

From a synthetic perspective, 2-amino-3-(2-fluoro-3-(trifluoromethyl)phenyl)propan-1-ol represents an interesting challenge for organic chemists due to its complex architecture. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yields and purity. Recent reports have highlighted novel synthetic routes that employ transition metal catalysis and flow chemistry techniques to streamline the preparation process. These advances not only make it more feasible to produce 2-amino-3-(2-fluoro-3-(trifluoromethyl)phenyl)propan-1-ol on a larger scale but also open up possibilities for generating derivatives with tailored properties.

The potential applications of 2-amino-3-(2-fluoro-3-(trifluoromethyl)phenyl)propan-1-ol extend beyond traditional pharmaceuticals. Researchers have explored its use as an intermediate in agrochemicals and specialty chemicals where similar structural motifs are valued for their biological activity. Additionally, its unique properties make it a candidate for materials science applications, such as liquid crystals or organic electronics components where fluorinated aromatic compounds are known to contribute desirable characteristics.

In conclusion, 2-amino - 3 - ( 2 - fluoro - 3 - ( trifluoromethyl ) phenyl ) propan - 1 - ol ( CAS No . 1380154 - 27 - 7 ) represents a fascinating molecule with significant potential in multiple domains . Its structural features , combined with recent advances in synthetic chemistry and computational biology , position it as an attractive candidate for further exploration . As research continues , we can expect new insights into its biological activity and applications , further solidifying its importance in modern chemical science .